Cas no 53188-23-1 ((3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one)
53188-23-1 structure
(3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one Properties
Names and Identifiers
-
- (3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one
- beta-D-Fructose
- (2R,3S,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol
- beta-D-fructofuranose
- DSSTox_CID_3081
- Fructooligosaccharides
- (2R,3S,4S,5R)-2,5-Bis(hydroxymethyl)-oxolane-2,3,4-triol
- SCHEMBL3966
- beta-Levulose
- Sugar fruit fine
- Fructose, furanose form
- AKOS026676646
- NSC760385
- Topiramate impurity, fructose-
- CHEBI:29084
- 2x7x
- Frutooligosaccharides
- F8889-8688
- CHEBI:28645
- Beta-delta-fructose
- J-500988
- BDBM50249032
- NS00015232
- RFSUNEUAIZKAJO-ARQDHWQXSA-N
- (2->1)-beta-D-fructan
- beta-Fruit sugar
- Beta-delta-fructofuranose
- UNII-B986VTP17J
- Beta-delta-arabino-hexulose
- cent-D-Fructofuranose
- .BETA.-D.-FRUCTOFURANOSE
- 470-23-5
- Pharmakon1600-01301021
- beta-D-fructofuranose (closed ring structure)
- beta-D-Arabino-hexulose
- 53188-23-1
- B986VTP17J
- CHEMBL604608
- C02336
- delta-Fructose
- -D-Fructose
- DTXSID60859011
- Q27103808
- Dietade Dietary Foods
- (2R,3S,4S,5R)-2,5-bis(hydroxymethyl)tetrahydrofuran-2,3,4-triol
- (2,1-beta-D-Fructosyl)n
- b-D-Fructofuranose
- NCGC00248823-01
- delta-(-)-Fructose
- β-D-Fructose
- G67099
- BETA-D.-FRUCTOFURANOSE
- DTXCID103081
- levulose
- DTXSID20273991
- .beta.-d-Fructose
- +Expand
-
- MFCD00148910
- BJHIKXHVCXFQLS-UHFFFAOYSA-N
- InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2
- OCC(=O)C(O)C(O)C(O)CO
Computed Properties
- 180.06300
- 5
- 6
- 2
- 180.06338810g/mol
- 12
- 162
- 0
- 4
- 0
- 0
- 0
- 1
- -2.3
- 110Ų
Experimental Properties
- -3.37720
- 118.22000
- 1.5860 (estimate)
- 232.96°C (rough estimate)
- 103°C (rough estimate)
- 1.6000
(3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one Price
(3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one Related Literature
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Florian Klepel,Bart Jan Ravoo Chem. Commun. 2021 57 3207
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Olivier-Mohamad Soueidan,Brendan J. Trayner,Tina N. Grant,Jeff R. Henderson,Frank Wuest,F. G. West,Chris I. Cheeseman Org. Biomol. Chem. 2015 13 6511
-
Thibaut Istasse,Aurore Richel RSC Adv. 2020 10 23720
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4. Experimental (FTIR, BDS) and theoretical analysis of mutarotation kinetics of d-fructose mixed with different alcohols in the supercooled regionM. Dulski,A. Cecotka,S. N. Tripathy,A. Sakalouski,K. Wolnica,M. Tarnacka,R. Wrzalik,K. Kamiński,M. Paluch RSC Adv. 2016 6 57634
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Peng Jin,Yuanyuan Wang,Zhengang Liang,Miao Yuan,Hua Li,Qizhen Du Catal. Sci. Technol. 2021 11 1922
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Akira Endo,Hiroyuki Minesaka,Takeshi Hashimoto,Takashi Hayashita Anal. Methods 2012 4 2657
-
Ko Sugita,Yota Suzuki,Yuji Tsuchido,Shoji Fujiwara,Takeshi Hashimoto,Takashi Hayashita RSC Adv. 2022 12 20259
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Hans Heeres,Ratna Handana,Dai Chunai,Carolus Borromeus Rasrendra,Buana Girisuta,Hero Jan Heeres Green Chem. 2009 11 1247
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Simin S. Hosseini,Mohan Bhadbhade,Ronald J. Clarke,Peter J. Rutledge,Louis M. Rendina Dalton Trans. 2011 40 506
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T. Flannelly,M. Lopes,L. Kupiainen,S. Dooley,J. J. Leahy RSC Adv. 2016 6 5797
53188-23-1 ((3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one) Related Products
- 3615-56-3(d-Sorbose)
- 7776-48-9(L-Fructose)
- 8013-17-0(INVERTOSE)
- 57-48-7(D-Fructose)
- 87-79-6((3S,4R,5S)-1,3,4,5,6-Pentahydroxyhexan-2-one)
- 87-81-0((3S,4S,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one)
- 139657-62-8(D-Ribose-5-13C)
- 131771-71-6(D-erythro-2-Pentulose-2-13C(9CI))
- 131771-47-6(D-threo-2-Pentulose-2-13C(9CI))
- 1854-25-7(D-arabino-Hexos-2-ulose)
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